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Compound of Interest

Compound Name: Arp-100

Cat. No.: B1665776 Get Quote

Application Notes and Protocols for Arp-100
For Researchers, Scientists, and Drug Development Professionals

Introduction
Arp-100 is a potent and selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a zinc-

dependent endopeptidase.[1][2][3] MMP-2 plays a critical role in the degradation of the

extracellular matrix (ECM), a key process in tumor invasion, metastasis, and angiogenesis.[4]

[5][6][7] By selectively inhibiting MMP-2, Arp-100 serves as a valuable tool for studying the

pathological roles of MMP-2 and as a potential therapeutic agent in cancer research. These

application notes provide detailed protocols for the solubilization of Arp-100 and the

preparation of stock solutions for in vitro studies.

Mechanism of Action
Arp-100 exerts its inhibitory effect by interacting with the S1' pocket of MMP-2.[1] This selective

inhibition prevents the breakdown of ECM components, such as type IV collagen, which is

essential for cancer cells to invade surrounding tissues and metastasize to distant organs.[5]

The activity of MMP-2 is linked to several signaling pathways that promote cancer progression.

Notably, MMP-2 can interact with integrin αvβ3, leading to the activation of the PI3K/AKT

signaling pathway, which in turn upregulates the expression of Vascular Endothelial Growth

Factor (VEGF), a key promoter of angiogenesis.[2] MMP-2 activity has also been associated

with the ERK1/2 signaling pathway. By inhibiting MMP-2, Arp-100 can modulate these
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downstream signaling events, thereby reducing cancer cell invasion, migration, and

angiogenesis.
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Arp-100 inhibits MMP-2, blocking ECM degradation and key signaling pathways.

Data Presentation: Solubility of Arp-100
The solubility of Arp-100 has been determined in various common laboratory solvents. The

following table summarizes this data for easy reference. It is recommended to use fresh,

anhydrous solvents for optimal dissolution.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 25 - 100 68.6 - 274.4

Sonication may be

required for higher

concentrations.[1][8]

Use fresh, moisture-

free DMSO.[4]

DMF 25 68.6

Ethanol 30 - 73 82.3 - 200.3

Ethanol:PBS (pH 7.2)

(1:10)
0.1 0.27

Limited aqueous

solubility.

Water Insoluble Insoluble

Molecular Weight of Arp-100: 364.42 g/mol

Experimental Protocols: Preparation of Arp-100
Stock Solutions
This protocol outlines the steps for preparing a concentrated stock solution of Arp-100, which

can then be diluted to the desired working concentration for various in vitro assays.

Materials:
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Arp-100 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol:

Pre-weighing and Calculation:

Arp-100 is typically supplied in pre-weighed vials.

Calculate the volume of solvent required to achieve the desired stock solution

concentration. For example, to prepare a 10 mM stock solution from 1 mg of Arp-100:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 364.42 g/mol )) * 1,000,000 µL/L = 274.4 µL

Reconstitution:

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the Arp-
100 powder.

Cap the vial tightly.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[1]
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Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1][4] For short-term

storage, -20°C is acceptable for up to one month.[4] The powdered form of Arp-100 is

stable for at least 3 years when stored at -20°C.[1][4]

Preparation of Working Solutions:

For cell-based assays, it is advisable to prepare a fresh dilution of the stock solution in the

appropriate cell culture medium just before use. To avoid precipitation, it is recommended to

first dilute the DMSO stock solution in a serum-free medium before adding it to the final culture

medium. The final concentration of DMSO in the cell culture should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity.
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Workflow for Arp-100 Stock Solution Preparation
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A streamlined workflow for preparing Arp-100 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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